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Cat. No.: B143274 Get Quote

An In-Depth Technical Review of 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic Acid

Introduction
1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is a synthetically important heterocyclic

compound belonging to the piperidine class. The piperidine ring is a prevalent scaffold in

medicinal chemistry, found in numerous pharmaceuticals and biologically active compounds.

The incorporation of a trifluoroacetyl group at the nitrogen atom significantly modulates the

electronic properties and lipophilicity of the molecule, making it a valuable building block for the

synthesis of novel drug candidates. This technical guide provides a comprehensive review of

the available literature on its synthesis, properties, and potential applications, tailored for

researchers and professionals in drug development. While this specific molecule is primarily

documented as a chemical intermediate, the broader context of trifluoroacetylated piperidines

suggests its potential in developing agents for various therapeutic areas.[1][2]

Physicochemical Properties
The fundamental physicochemical properties of 1-(2,2,2-trifluoroacetyl)piperidine-4-
carboxylic acid have been reported by various chemical suppliers and databases. These

properties are crucial for its handling, storage, and application in synthetic chemistry. A

summary of this data is presented in the table below.
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Property Value References

CAS Number 126501-70-0 [3][4][5]

Molecular Formula C₈H₁₀F₃NO₃ [3][4][5][6]

Molecular Weight 225.17 g/mol [3][5][6][7]

Appearance White solid [3]

Melting Point 117 °C [3]

Boiling Point 386.6 ± 42.0 °C (Predicted) [3][4][5]

Density 1.430 ± 0.06 g/cm³ (Predicted) [3][8]

Storage
Sealed in dry, Room

Temperature
[3][5]

Synthesis and Experimental Protocols
The primary documented role of 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is as a

synthetic intermediate. Its preparation involves the N-acylation of the piperidine ring of

piperidine-4-carboxylic acid.
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Caption: Synthetic workflow for 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid.

Synthesis Data Summary
Parameter Details Reference

Starting Material Piperidine-4-carboxylic acid [3]

Acylating Agent
Trifluoromethanesulfonic

anhydride
[3]

Solvent Dichloromethane (DCM) [3]

Temperature 0 °C [3]

Reaction Time Overnight [3]

Purification
Silica gel column

chromatography
[3]

Yield 70% [3]

Detailed Experimental Protocol
A representative experimental protocol for the synthesis is as follows: To a solution of

piperidine-4-carboxylic acid (4 g, 30.97 mmol) in dichloromethane (20 mL),

trifluoromethanesulfonic anhydride (7.8 g) was added slowly and dropwise at 0 °C.[3] The

reaction mixture was stirred at 0 °C overnight.[3] Following the completion of the reaction, the

solution was diluted with water. The organic layer was separated and concentrated. The

resulting crude product was purified by silica gel column chromatography to yield the final

compound as a white solid (70% yield).[3]

An alternative approach mentioned in patent literature involves using trifluoroacetic anhydride

in toluene with pyridine as a base, highlighting a different reagent choice for the N-acylation

step.[1]

Applications in Drug Discovery and Development
A direct literature search for the biological activity of 1-(2,2,2-trifluoroacetyl)piperidine-4-
carboxylic acid does not yield specific results. Its primary value lies in its role as a versatile

chemical building block for creating more complex and pharmacologically active molecules.
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The trifluoroacetyl group acts as a protective group for the piperidine nitrogen and can

influence the molecule's binding characteristics, while the carboxylic acid moiety serves as a

handle for further chemical modifications, such as amide bond formation or esterification.

The piperidine scaffold itself is a key component in a wide range of therapeutic agents,

including antimicrobials, inhibitors of dihydrofolate reductase, and carbonic anhydrase

inhibitors.[2][9][10] Derivatives of piperidine have shown promise as inhibitors of enzymes like

1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis.[11]
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Potential Therapeutic Applications

1-(2,2,2-trifluoroacetyl)
piperidine-4-carboxylic acid

(Core Building Block)

Amide Coupling
(with various amines)

Esterification
(with various alcohols)

Other Carboxylic Acid
Derivatizations

Piperidine-4-carboxamides Piperidine-4-carboxylates Complex Heterocycles

Carbonic Anhydrase Inhibitors Enzyme Inhibitors (e.g., Renin, DHFR) Antimicrobial Agents

Click to download full resolution via product page

Caption: Role as a versatile building block in medicinal chemistry.

Conclusion
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1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is a well-characterized chemical

intermediate whose value is primarily realized in its utility for synthetic chemistry. While direct

biological data for this specific compound is not readily available in the reviewed literature, its

structure combines two key features of high interest in medicinal chemistry: the piperidine

scaffold and a trifluoroacetyl group. The straightforward synthesis and the presence of a

modifiable carboxylic acid group make it an attractive starting point for constructing libraries of

more complex molecules for screening and drug development. Future research may focus on

synthesizing derivatives and evaluating their biological activities to unlock the therapeutic

potential of this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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